Cas no 2171943-16-9 (5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171943-16-9
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5567485
• PubChem ID: 165594322
• Update Time: 2025-06-07

5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594150
• 2171943-16-9

• Inchi： 1S/C12H20N4O2/c1-8(4-3-7-17)16-11(9-5-2-6-9)10(12(13)18)14-15-16/h8-9,17H,2-7H2,1H3,(H2,13,18)
• InChI Key： NVRYIJKPNJTIFI-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2CCC2)N(C(C)CCCO)N=N1)N

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 94Ų

Additional information on 5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide

Exploring the Potential of 5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171943-16-9) in Modern Drug Discovery

In the rapidly evolving field of medicinal chemistry, 5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171943-16-9) has emerged as a compound of significant interest due to its unique structural features and potential therapeutic applications. This triazole-carboxamide derivative combines a cyclobutyl ring with a hydroxypentyl side chain, offering a versatile scaffold for drug design. Researchers are particularly intrigued by its potential role in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound’s 1,2,3-triazole core is a hallmark of bioisosteres, often used to enhance pharmacokinetic properties. Its carboxamide group further contributes to hydrogen-bonding interactions, a critical factor in drug-target binding affinity. Recent studies highlight the growing demand for heterocyclic compounds in oncology and neurology, areas where CAS 2171943-16-9 could play a transformative role. For instance, its structural similarity to known kinase inhibitors has sparked investigations into its efficacy against protein kinases implicated in cancer signaling pathways.

From a synthetic perspective, the incorporation of a 5-hydroxypentan-2-yl moiety introduces solubility advantages, addressing a common challenge in oral bioavailability. This aligns with industry efforts to optimize ADME (Absorption, Distribution, Metabolism, Excretion) profiles. Notably, the compound’s cyclobutyl group may confer conformational rigidity, a feature increasingly valued in fragment-based drug discovery. Such attributes make it a compelling candidate for hit-to-lead optimization programs.

Beyond its chemical properties, 5-cyclobutyl-1-(5-hydroxypentan-2-yl)-1H-1,2,3-triazole-4-carboxamide resonates with broader scientific trends, such as the exploration of click chemistry derivatives for bioconjugation and proteolysis-targeting chimeras (PROTACs). These applications are frequently searched in academic and industrial databases, reflecting their relevance to next-generation therapeutics. Additionally, the compound’s potential as a fluorescence probe or molecular imaging agent is under preliminary evaluation, tapping into the expanding market for diagnostic tools.

In conclusion, CAS 2171943-16-9 exemplifies the intersection of innovation and utility in drug development. Its multifaceted chemistry and alignment with high-throughput screening methodologies position it as a valuable asset for researchers tackling undruggable targets. As the scientific community continues to explore its applications, this compound may well become a cornerstone in the development of targeted therapies for complex diseases.